BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methyl-1-propanol safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1-propanol

Cat. No.: B041256

An In-depth Technical Guide to 2-Methyl-1-propanol: Safety Data and Handling Precautions

This guide provides comprehensive safety information and handling precautions for 2-Methyl-
1-propanol (also known as isobutanol), intended for researchers, scientists, and professionals
in drug development. The following sections detail the compound's properties, hazards,
handling procedures, and emergency responses.

Physicochemical Properties

2-Methyl-1-propanol is a clear, colorless liquid with a characteristic sweet odor[1]. It is a
flammable liquid and its vapors are heavier than air, which can lead to the formation of
explosive mixtures with air[2][3][4][5].
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Property Value

Molecular Formula C4H100][6]

Molecular Weight 74.12 g/mol [1]

Boiling Point 108 °C (226.4 °F)[6][7]
Melting Point -108 °C (-162.4 °F)[6][7]
Density 0.803 g/mL at 25 °CJ[6][7]
Vapor Pressure 8 mmHg at 20 °C[6][7]
Vapor Density 2.55 (vs ain[7]

Flash Point 28 °C (82.4 °F) - closed cup[5][7]
Autoignition Temp. 430 °C (806 °F)[5]
Solubility in Water 70 g/L at 20 °C[7]
Refractive Index n20/D 1.396[6][7]

Hazard Identification and Classification

2-Methyl-1-propanol is classified as a hazardous substance. It is a flammable liquid and can
cause significant health effects upon exposure. The signal word for this chemical is "Danger"[3]

[417].
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Hazard Class

GHS Category Hazard Statement

H226: Flammable liquid and

Flammable Liquid Category 3
vapour[3][4][8]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[4][8]
) o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage[3][4][8]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][4][8]
Specific Target Organ Toxicity H336: May cause drowsiness
Category 3

(Single Exposure)

or dizziness[3][4][8]

Toxicological Data

Exposure to 2-Methyl-1-propanol can have various toxicological effects. Inhalation may lead

to respiratory irritation, drowsiness, and dizziness[8][9]. Skin contact results in irritation, while

eye contact can cause serious damage[8][9]. Ingestion is also harmful[8].

Exposure Route Endpoint Value Species
Oral LD50 3350 mg/kg Rat[10]
Dermal LD50 2460 mg/kg Rabbit[10]
Inhalation (Vapor) LC50 24.6 mg/L / 4h Rat[10]

Occupational Exposure Limits

To minimize occupational health risks, several organizations have established exposure limits

for 2-Methyl-1-propanol.
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Organization Limit Type Value

NIOSH TWA 50 ppm (150 mg/m3)[11]
OSHA TWA 100 ppm (300 mg/m3)[8][11]
ACGIH TWA 50 ppm (150 mg/m3)[1][6]

Experimental Protocols

The toxicological and physicochemical data presented in this guide are based on standardized
testing protocols, such as those established by the Organisation for Economic Co-operation
and Development (OECD). For instance, eye irritation studies are often conducted following
OECD Test Guideline 405[12]. These guidelines provide detailed methodologies for the
systematic evaluation of chemical hazards. Full experimental protocols are typically not
included in safety data sheets but can be accessed through the respective standards
organizations.

Handling and Storage Precautions

Proper handling and storage are critical to ensure safety when working with 2-Methyl-1-
propanol.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to
minimize inhalation of vapors[2][13]. Use of explosion-proof electrical, ventilating, and lighting
equipment is required to prevent ignition of flammable vapors[2][14]. An eyewash station and
safety shower should be readily accessible[11][13].

Personal Protective Equipment (PPE)

The following PPE should be worn when handling 2-Methyl-1-propanol:

o Eye/Face Protection: Chemical safety goggles or a full-face shield are necessary to protect
against splashes and vapors[11][13].

o Hand Protection: Wear chemically resistant gloves, such as nitrile rubber gloves[13].
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» Skin and Body Protection: Impervious protective clothing, including a lab coat, apron, or
coveralls, should be worn to prevent skin contact[13].

» Respiratory Protection: In cases of inadequate ventilation or potential for high vapor
concentrations, a NIOSH-approved respirator should be used[13].

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing[2][11].
» Do not inhale vapors or mists[2][8].

o Keep the substance away from heat, sparks, open flames, and other ignition sources. No
smoking in the handling area[2][4][13].

e Use only non-sparking tools to prevent ignition[2][5].

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge[2][13][14].

Wash hands thoroughly after handling[3][4].

Storage Conditions

o Store in a cool, dry, and well-ventilated place[2][3][13]. Recommended storage temperature
is between 15-25 °C (59-77 °F)[4][10].

» Keep containers tightly closed to prevent leakage and evaporation[2][3][8].

» Store away from incompatible materials such as strong oxidizing agents, aluminum, and
alkali metals[6][10].

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention[3][8].
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water and soap[2][3][8].

o Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Seek immediate medical attention
from an ophthalmologist[2][3][8].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[2][8].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon
dioxide (CO2), or water spray[2][4][5].

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire[4].

o Specific Hazards: The substance is combustible and its vapors can form explosive mixtures
with air, especially at elevated temperatures[2][3]. Vapors are heavier than air and may travel
to a source of ignition and flash back[5].

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing[2][3].

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and contact with the substance. Wear
appropriate personal protective equipment[2][3][4].

e Environmental Precautions: Prevent the chemical from entering drains, surface water, or
ground water[2][4].

» Methods for Cleaning Up: Cover drains. Absorb the spill with inert, non-combustible material
such as sand, earth, or a universal binder[2][4]. Collect the absorbed material using non-
sparking tools and place it in a suitable, closed container for disposal[2][5].
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Caption: Logical workflow for the safe handling of 2-Methyl-1-propanol from receipt to
disposal.
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P

Eye Protection  Chemical safety goggles or face shield Hand Protection ~ Chemically resistant gloves (e.g., Nitile) Body Protection _Protective clothing (lab coat, apron) Respiratory Protection Use in fume hood or wear approved respirator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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